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Compound of Interest

Compound Name: 3,5-dichloro-L-tyrosine

Cat. No.: B556663 Get Quote

Essential Safety and Handling Guide for 3,5-
dichloro-L-tyrosine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-dichloro-L-tyrosine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-dichloro-L-tyrosine is a halogenated aromatic amino acid. While specific toxicity data is

limited, it should be handled with care, assuming it may cause skin, eye, and respiratory

irritation. The personal protective equipment listed below is essential to prevent exposure.

Summary of Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b556663?utm_src=pdf-interest
https://www.benchchem.com/product/b556663?utm_src=pdf-body
https://www.benchchem.com/product/b556663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye and Face

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1] A face shield should be used

in addition to goggles when there is a significant

risk of splashing or dust generation.

Skin Protection

Gloves: For incidental contact (e.g., splashes),

double-gloving with nitrile gloves is

recommended. For prolonged or direct contact,

heavyweight gloves made of Viton® or Butyl

rubber should be used, as they offer superior

resistance to chlorinated aromatic compounds.

[1] Always inspect gloves for degradation or

punctures before use. Lab Coat/Clothing: Wear

a flame-retardant lab coat, and for operations

with a higher risk of exposure, impervious

clothing is recommended.[1]

Respiratory

All handling of 3,5-dichloro-L-tyrosine powder

must be conducted in a certified chemical fume

hood to avoid dust formation and inhalation.[1] If

exposure limits are exceeded or if dust cannot

be controlled, a full-face respirator with an

appropriate cartridge should be used.[1]

Recommended cartridges include a combination

of organic vapor and particulate filters (P100).[2]

[3][4]

Note: No specific occupational exposure limits (e.g., PEL, TLV) have been established for 3,5-
dichloro-L-tyrosine.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety. The following steps outline the

procedure for safely handling 3,5-dichloro-L-tyrosine, from preparation to cleanup.
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Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Gather all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment (e.g., spatulas, weighing paper, glassware) and place it

inside the fume hood to minimize movement in and out of the containment area.

Handling (inside a chemical fume hood):

Don the appropriate PPE as specified in the table above.

Carefully weigh and transfer the 3,5-dichloro-L-tyrosine powder. Use techniques that

minimize dust generation, such as gentle scooping rather than pouring from a height.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers of the chemical closed when not in use.

Post-Handling and Cleanup:

Decontaminate all surfaces in the fume hood with an appropriate solvent (e.g., acetone),

collecting the rinsate as hazardous waste.[5]

Carefully remove and dispose of contaminated disposable PPE (e.g., gloves) in the

designated solid hazardous waste container.

Wash hands thoroughly with soap and water after removing PPE.

Emergency and Disposal Plans
Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air

immediately.[1] If breathing is difficult or stops,

provide artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.[1]

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. Rinse the mouth with

water.[1] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spills

Evacuate the area. Avoid breathing dust.

Wearing full PPE, including respiratory

protection, cover the spill with an inert absorbent

material. Carefully sweep up the material, place

it into a suitable, closed, and labeled container

for disposal.[1] Do not let the chemical enter

drains.[1]

Disposal Plan

3,5-dichloro-L-tyrosine and any materials contaminated with it must be disposed of as

hazardous waste.

Waste Classification: This compound is classified as a halogenated organic waste.[5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.benchchem.com/product/b556663?utm_src=pdf-body
https://www.fishersci.com/content/dam/fssite/north-america/us/documents/brands/h/hourglass-international/handpro-nitrile-gloves-chemical-resistance-chart.pdf.coredownload.pdf
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Collect all solid waste (e.g., excess reagent, contaminated gloves, weighing

paper) in a clearly labeled, sealed container designated for halogenated solid waste.[5]

Liquid Waste: Collect any solutions of 3,5-dichloro-L-tyrosine or solvent rinsate in a

separate, clearly labeled container for halogenated liquid waste.[5] Do not mix with non-

halogenated waste.[5]

Disposal Route: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office.[5] Halogenated organic wastes are typically disposed of via

high-temperature incineration.[7]

Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of 3,5-
dichloro-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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